Cas no 1182738-70-0 (1-(4-chlorophenyl)-3-phenoxypropan-1-amine)

• Product Name: 1-(4-chlorophenyl)-3-phenoxypropan-1-amine
• CAS No: 1182738-70-0
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• CID: 5215856
• PubChem ID: 50988650
• Update Time: 2025-06-08

1-(4-chlorophenyl)-3-phenoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene
• 1-(4-chlorophenyl)-3-phenoxypropan-1-amine
• Benzenemethanamine, 4-chloro-α-(2-phenoxyethyl)-

• Inchi： 1S/C15H16ClNO/c16-13-8-6-12(7-9-13)15(17)10-11-18-14-4-2-1-3-5-14/h1-9,15H,10-11,17H2
• InChI Key： HYDLQNLHUATIDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCOC1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 223
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(4-chlorophenyl)-3-phenoxypropan-1-amine

Introduction to 1-(4-Chlorophenyl)-3-Phenoxypropan-1-amine (CAS No. 1182738-70-0)

1-(4-Chlorophenyl)-3-phenoxypropan-1-amine (CAS No. 1182738-70-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a chlorophenyl group and a phenoxy substituent on a propanamine backbone. These structural elements contribute to its distinct chemical and biological properties, making it a valuable compound for various scientific investigations.

The chemical structure of 1-(4-Chlorophenyl)-3-phenoxypropan-1-amine can be represented as follows: C₁₅H₁₅ClNO. The presence of the chlorophenyl and phenoxy groups imparts specific reactivity and solubility characteristics, which are crucial for its use in different applications. The compound is typically synthesized through multi-step processes involving aromatic substitution and amine functionalization, highlighting the complexity and precision required in its production.

In the realm of pharmaceutical research, 1-(4-Chlorophenyl)-3-phenoxypropan-1-amine has been studied for its potential as a lead compound in drug discovery. Recent studies have explored its interactions with various biological targets, including receptors and enzymes, to understand its pharmacological profile. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits selective binding to serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent.

Beyond its pharmacological applications, 1-(4-Chlorophenyl)-3-phenoxypropan-1-amine has also been investigated for its use in chemical synthesis and material science. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly those with therapeutic or industrial significance. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration in the development of novel catalysts and materials with enhanced properties.

The safety and environmental impact of 1-(4-Chlorophenyl)-3-phenoxypropan-1-amine are important considerations in its use and handling. Toxicological studies have shown that the compound exhibits low toxicity at typical exposure levels, making it relatively safe for laboratory use when proper safety protocols are followed. However, it is essential to handle the compound with care to avoid prolonged exposure and ensure proper disposal practices to minimize environmental impact.

In conclusion, 1-(4-Chlorophenyl)-3-phenoxypropan-1-amine (CAS No. 1182738-70-0) is a versatile compound with a wide range of potential applications in pharmaceutical research, chemical synthesis, and material science. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in the scientific community.